Cas no 89112-76-5 (Phenol, 2-[2-amino-6-(4-chlorophenyl)-4-pyrimidinyl]-4-methyl-)

• Product Name: Phenol, 2-[2-amino-6-(4-chlorophenyl)-4-pyrimidinyl]-4-methyl-
• CAS No: 89112-76-5
• MF: C₁₇H₁₄ClN₃O
• MW: 311.765562534332
• CID: 611842
• PubChem ID: 136220735
• Update Time: 2025-04-19

Phenol, 2-[2-amino-6-(4-chlorophenyl)-4-pyrimidinyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[2-amino-6-(4-chlorophenyl)-4-pyrimidinyl]-4-methyl-
• 6-[2-amino-4-(4-chlorophenyl)-1H-pyrimidin-6-ylidene]-4-methylcyclohexa-2,4-dien-1-one
• 89112-76-5
• 6-[2-Amino-6-(4-chlorophenyl)pyrimidin-4(3H)-ylidene]-4-methylcyclohexa-2,4-dien-1-one
• DTXSID60751864
• 2-(2-Amino-6-(4-chlorophenyl)pyrimidin-4-yl)-4-methylphenol

• Inchi： 1S/C17H14ClN3O/c1-10-2-7-16(22)13(8-10)15-9-14(20-17(19)21-15)11-3-5-12(18)6-4-11/h2-9,22H,1H3,(H2,19,20,21)
• InChI Key： OVWOEWXMLXNWFC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C2C(=CC=C(C)C=2)O)=NC(N)=N1

Computed Properties

• Exact Mass: 311.0825398g/mol
• Monoisotopic Mass: 311.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72Ų